Cas no 1669401-91-5 (tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate)

• Product Name: tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate
• CAS No: 1669401-91-5
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 6609091
• PubChem ID: 51441473
• Update Time: 2025-06-22

tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1669401-91-5
• EN300-7548551
• tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate

• Inchi： 1S/C13H18ClNO3/c1-13(2,3)18-12(17)15-8-11(16)9-4-6-10(14)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m0/s1
• InChI Key： CNLKQPJDVIZOOZ-NSHDSACASA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate

tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate, identified by the CAS number 1669401-91-5, is a significant molecule in the field of organic chemistry. This compound is notable for its complex structure, which includes a tert-butyl group, a carbamate functional group, and a chiral center at the (2R) configuration. The presence of the 4-chlorophenyl group adds to its unique properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its chiral nature makes it particularly valuable in asymmetric synthesis, where enantioselectivity is crucial. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, including those with potential anti-inflammatory and anticancer properties. The incorporation of the 4-chlorophenyl group enhances its pharmacokinetic profile, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown utility in materials science. Its carbamate group contributes to its ability to form cross-linked networks, which are essential in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have leveraged this property to create materials with improved mechanical strength and thermal stability. The chiral center at the (2R) configuration further enhances its compatibility with other chiral monomers, opening new avenues for stereospecific polymer synthesis.

The synthesis of tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate involves a multi-step process that requires precise control over stereochemistry. Researchers have optimized reaction conditions to achieve high enantiomeric excess, ensuring the production of a pure (2R) enantiomer. This has been made possible through the use of chiral catalysts and advanced separation techniques. The resulting compound exhibits excellent stability under various environmental conditions, making it suitable for long-term storage and transportation.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that it undergoes efficient microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. This property is particularly important for applications where environmental safety is a priority, such as in agricultural chemicals or industrial additives.

In conclusion, tert-butyl N-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]carbamate (CAS No: 1669401-91-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and chiral properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological and therapeutic innovations.